Cas no 17856-61-0 (2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI))

2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI) Properties

Names and Identifiers

• 2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI)
• 3-(N-Methyl-N-benzylaminomethyl)norborneol
• 3-{[methyl(phenylmethyl)amino]methyl}-bicyclo[2.2.1]heptan-2-ol
• Bicyclo(2.2.1)heptan-2-ol, 3-((methyl(phenylmethyl)amino)methyl)-
• HMS3087A21
• 2-Norbornanol, 3-[(benzylmethylamino)methyl]-
• 3-(N-Benzyl-N-methylaminomethyl)-2-norbornanol
• CHEMBL1872156
• WLN: L55 ATJ CQ D1N1&1R
• Bicyclo[2.2.1]heptan-2-ol, 3-[[methyl(phenylmethyl)amino]methyl]-
• 3-[[benzyl(methyl)amino]methyl]bicyclo[2.2.1]heptan-2-ol
• FT-0613839
• MLS002694766
• NSC87603
• NSC-87603
• 74111-27-6
• 17856-61-0
• DTXSID90995552
• 2-Norbornanol, 3-(benzylmethylaminomethyl)-
• 3-{[benzyl(methyl)amino]methyl}bicyclo[2.2.1]heptan-2-ol
• SMR001560686
• BRN 2839720
• NSC 87603
• +Expand

• InChIKey： PHMYEAYOKNYDGR-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H23NO/c1-17(10-12-5-3-2-4-6-12)11-15-13-7-8-14(9-13)16(15)18/h2-6,13-16,18H,7-11H2,1H3
• SMILES： CN(CC1C(O)C2CCC1C2)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 245.17809
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 245.178
• Heavy Atom Count: 18
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 2.52540
• PSA: 23.47
• Refractive Index: 1.574
• Boiling Point: 355°C at 760 mmHg
• Flash Point: 158.8°C
• Density: 1.094